N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]cyclopentanecarboxamide
• InChI: InChI=1S/C17H21ClN2O3/c18-14-5-6-15-13(9-14)10-20(16(21)11-23-15)8-7-19-17(22)12-3-1-2-4-12/h5-6,9,12H,1-4,7-8,10-11H2,(H,19,22)
• InChI Key: WLCFCTQEAOMXDC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NCCN2CC3=C(C=CC(=C3)Cl)OCC2=O
• Molecular Formula: C17H21ClN2O3
• Molecular Weight: 336.8 g/mol

Description

N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C17H21ClN2O3 and its molecular weight is 336.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Anticancer Agents

Research on benzoxepine derivatives, closely related to the specified compound, has led to the synthesis of novel hybrids showing promising antibacterial and anticancer activities. These hybrids demonstrate effectiveness against Gram-negative bacteria such as Escherichia coli and show cytotoxicity against lung and colon cancer cell lines (Kuntala et al., 2015).

Carbonic Anhydrase Inhibitors

Another study explored the synthesis of [1,4]oxazepine-based primary sulfonamides, which exhibit strong inhibition of human carbonic anhydrases, a group of enzymes important for regulating pH and ion balance in tissues. These findings highlight potential therapeutic applications in treating conditions where carbonic anhydrase activity is implicated (Sapegin et al., 2018).

Anti-inflammatory and Antioxidant Properties

Compounds derived from benzoxepin have been identified with significant anti-inflammatory and antioxidant properties, indicating their potential in treating inflammation and oxidative stress-related disorders. Specifically, these compounds have been effective against cyclooxygenase-2 and 5-lipoxygenase, key enzymes in the inflammatory pathway (Chakraborty & Raola, 2019).

Synthetic Protocols for Pharmacologically Active Derivatives

Recent advances in the synthesis of dibenzo[b,f][1,4]oxazepine (DBO) derivatives, which share a structural motif with the compound , have been reviewed. These synthetic approaches are crucial for developing pharmacologically active derivatives with a wide range of potential applications (Zaware & Ohlmeyer, 2015).

Novel Synthesis Approaches and Antimicrobial Activity

The exploration of novel synthesis methods for benzoxepine and related compounds has led to the development of new materials with promising antimicrobial activities. Such activities are crucial for addressing the growing issue of antibiotic resistance and finding new treatments for bacterial infections (Padalkar et al., 2014).